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Compound of Interest
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Cat. No.: B600720

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanal, also known as caprylic aldehyde or aldehyde C-8, is a saturated fatty aldehyde with
the chemical formula CHs3(CH2)eCHO.[1] It is a colorless to pale yellow liquid characterized by a
strong, pungent odor that becomes a pleasant, citrus-like, and fruity aroma upon dilution.[2][3]
This versatile compound occurs naturally in the essential oils of citrus fruits, such as oranges
and grapefruits, and is a key component in various commercial and industrial applications.[2][4]
Its utility spans the fragrance, flavor, and chemical synthesis industries, and it is also a subject
of interest in biochemical research for its potential biological activities. This guide provides a
comprehensive technical overview of the properties, applications, and relevant experimental
protocols associated with octanal.

Physicochemical Properties

A summary of the key physicochemical properties of octanal is presented in the table below,
compiled from various sources. This data is crucial for its application in different industrial
processes, formulation development, and for ensuring safe handling and storage.
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Property Value References
Molecular Formula CsH160

Molar Mass 128.21 g/mol

Appearance Colorless to pale yellow liquid

Pungent, fatty, citrus-like upon

Odor dilution

Boiling Point 171 °C

Melting Point 12-15°C

Density 0.821 g/cm3 at 20 °C
Flash Point 51 °C (124 °F)
Solubility in Water Slightly soluble

o ) Soluble in ethanol and most
Solubility in Organic Solvents

fixed oils
Refractive Index (n20/D) 1.417 - 1.425
CAS Number 124-13-0

Commercial and Industrial Applications

Octanal's distinct properties make it a valuable ingredient and intermediate in several
industries.

Fragrance Industry

Octanal is a widely used component in the formulation of perfumes, colognes, soaps,
detergents, and other personal care and household products. Its fresh, citrusy, and aldehydic
notes provide a sparkling top note to fragrance compositions.

Typical Usage Levels in Fragrance Concentrates:
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Level Concentration (%) Reference
Minimum 0.010
Average 0.100
Maximum 0.800

Concentration in Citrus Essential QOils:

Octanal is a natural constituent of various citrus essential oils. The table below presents the
concentration of octanal in the essential oils of different citrus species, as determined by Gas
Chromatography-Mass Spectrometry (GC-MS).

. . Concentration of
Citrus Species Plant Part Reference
Octanal (%)

Citrus sinensis
(Pineapple sweet Fruit Rind 0.23

orange)

Citrus reticulata

) Fruit Rind 0.35
(Murcott mandarin)
Citrus paradisi (Red o
_ Fruit Rind 0.48
grapefruit)
Fortunella margarita o
Fruit Rind 0.15
(Oval kumquat)
Citrus maxima Fruit Rind 0.12

Flavor Industry

In the food industry, octanal is used as a flavoring agent to impart citrus and fruity notes to a
variety of products, including beverages, baked goods, candies, and chewing gum. It is
recognized as a safe flavoring substance by regulatory bodies such as the Flavor and Extract
Manufacturers Association (FEMA) and the Joint FAO/WHO Expert Committee on Food
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Additives (JECFA). While specific maximum use levels for different food categories are
available from FEMA upon request, it is generally used in very low concentrations.

Chemical Intermediate

Octanal serves as a valuable intermediate in organic synthesis for the production of a range of
other chemicals. Its aldehyde functional group allows for various chemical transformations,
including:

o Oxidation to form octanoic acid.
e Reduction to produce 1-octanol.

 Esterification reactions, for example, to produce octyl acetate, another important fragrance
and flavor compound.

¢ Aldol condensation reactions.

o Wittig reactions to form alkenes.

Antimicrobial Agent

Research has indicated that octanal possesses antimicrobial properties against various
foodborne pathogens and spoilage microorganisms. This has led to investigations into its
potential use as a natural antimicrobial agent in food preservation.

Minimum Inhibitory Concentration (MIC) of Octanal against Selected Microorganisms:
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Microorganism MIC (mg/mL) Reference

Listeria monocytogenes 0.6

_ 1% (as part of a
Bacillus cereus ) )
multicomponent mixture)

1% (as part of a
Staphylococcus aureus ) )
multicomponent mixture)

L ) 0.5% (as part of a
Escherichia coli _ _
multicomponent mixture)

o 0.5% (as part of a
Salmonella Enteritidis ) )
multicomponent mixture)

Note: The data for B. cereus, S. aureus, E. coli, and S. Enteritidis is for a mixture containing
octanal, and the specific contribution of octanal to the MIC is not detailed.

Biochemical Research

Octanal is utilized in biochemical research, particularly in studies related to lipid metabolism
and cellular signaling. There is evidence to suggest that octanal can induce inflammatory
responses in lung cells, potentially through the activation of signaling pathways like the
Mitogen-Activated Protein Kinase (MAPK) pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis,
analysis, and application of octanal.

Synthesis of Octanal from 1-Octanol

Objective: To synthesize octanal via the oxidation of 1-octanol.
Materials:
e 1-Octanol

o Poly(p-methylmercaptostyrene)
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e Dichloromethane (CH2Cl2)

e Chlorine (Cl2)

o Triethylamine

e 1 N Hydrochloric acid (HCI) solution
 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)
o Ether

Procedure:

Suspend 1.0 g of poly(p-methylmercaptostyrene) in 20 ml of dichloromethane in a reaction
flask.

e Cool the suspension to -10°C and add a solution of 280 mg of chlorine in 10 ml of CH2Clz.

e Further cool the mixture to -78°C and add 130 mg of 1-octanol in 1.6 ml of CH2Cl.

« Stir the reaction mixture at -78°C for 30 minutes, and then at -25°C for 4.5 hours.

e At-25°C, add 612 mg of triethylamine in 2 ml of CH2Clz and stir for an additional 20 minutes.
o Add 50 ml of ether and stir for 10 minutes.

« Filter the mixture and wash the polymer beads with an additional 30 ml of ether.

o Combine the filtrates and wash successively with 1 N HCI solution and brine.

e Dry the organic layer over anhydrous MgSOa.

* Remove the solvent by evaporation under reduced pressure.

o Purify the product by bulb-to-bulb distillation at an oven temperature of 50°C and 0.1 mm
pressure to yield octanal.
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Analysis of Octanal in Essential Oils by GC-MS

Objective: To identify and quantify octanal in an essential oil sample using Gas
Chromatography-Mass Spectrometry (GC-MS).

Materials:

Essential oil sample

Hexane (or other suitable solvent)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., HP-5MS)

Autosampler vials
Procedure: (Adapted from)
e Sample Preparation:

o If the essential oil contains water, dry it by adding a small amount of anhydrous sodium
sulfate.

o Accurately weigh a known amount of the essential oil and dissolve it in a known volume of
hexane to prepare a stock solution.

o Perform serial dilutions to obtain a working sample concentration suitable for GC-MS
analysis.

o Filter the diluted sample through a 0.45 pum syringe filter into an autosampler vial.

e GC-MS Conditions:

o

Injector Temperature: 250 °C

[¢]

Column: HP-5MS (or equivalent), 30 m x 0.25 mm i.d., 0.25 pm film thickness

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

[¢]
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o Oven Temperature Program:

» [nitial temperature: 60 °C, hold for 2 minutes

» Ramp: Increase at 3 °C/min to 240 °C, hold for 5 minutes
o Mass Spectrometer:

= |onization Mode: Electron lonization (El) at 70 eV

» Mass Range: m/z 40-400

= Scan Mode: Full scan

o Data Analysis:

o ldentify the octanal peak in the chromatogram based on its retention time and comparison
of its mass spectrum with a reference library (e.g., NIST).

o Quantify the amount of octanal by comparing the peak area to a calibration curve
prepared using octanal standards.

Sensory Evaluation of a Fragrance Containing Octanal

Objective: To assess the olfactory characteristics of a fragrance formulation containing octanal
using a trained sensory panel.

Materials:

Fragrance formulation containing octanal

Control fragrance formulation (without octanal)

Odor-free smelling strips

Well-ventilated, odor-neutral evaluation room

Trained sensory panel (at least 5 panelists)
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o Evaluation forms with a structured rating scale
Procedure: (Adapted from)

o Panelist Training: Train panelists to identify and rate the intensity of different fragrance
attributes (e.g., citrus, fruity, aldehydic, floral, woody).

o Sample Preparation and Presentation:
o Dip a fresh smelling strip into each fragrance formulation.
o Present the coded and randomized strips to the panelists.
o Evaluation:
o Panelists evaluate the fragrance at different time points:
» Top notes (initial impression): Immediately after presentation.
» Heart notes (middle): After 15-30 minutes.
» Base notes (dry-down): After 2-4 hours.
o Panelists rate the intensity of specific attributes on a predefined scale (e.g., 1 to 9).
o Panelists provide descriptive comments on the overall fragrance profile.
o Data Analysis:
o Compile the ratings and comments from all panelists.

o Perform statistical analysis to determine significant differences between the fragrance with
octanal and the control.

Signaling Pathways and Workflows

Potential Involvement of Octanal in the MAPK Signaling
Pathway
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Octanal has been shown to induce inflammatory responses in human alveolar cells. While the
exact mechanisms are still under investigation, it is plausible that these effects are mediated, at
least in part, through the activation of the Mitogen-Activated Protein Kinase (MAPK) signaling
pathway, which is a key regulator of cellular responses to external stressors, including oxidative
stress. The following diagram illustrates a hypothetical pathway of octanal-induced cellular
response.

! Intracellular !

1
Induces | Activates
Oxidative |

Stress

MEK1/2 ERK1/2

Reactive Oxygen
Species (ROS)

Octanal

Inflammatory
Response
(e.g., Cytokine Release)

Activates

Cell Membrane | MKK3/6 p38 MAPK

Click to download full resolution via product page

Caption: Hypothetical MAPK signaling pathway activated by octanal-induced oxidative stress.

Quality Control Workflow for Octanal in Fragrance Raw
Materials

Ensuring the quality and purity of octanal is critical for its use in the fragrance industry. The
following diagram outlines a typical quality control workflow for incoming raw materials of
octanal.
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Analytical Testing Suite

Start:
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Caption: Quality control workflow for octanal as a fragrance raw material.
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Conclusion

Octanal is a commercially significant aldehyde with diverse applications in the fragrance,
flavor, and chemical industries. Its distinct sensory properties, coupled with its reactivity as a
chemical intermediate, make it a valuable compound. For researchers and professionals in
drug development, understanding the biological activities of octanal, including its potential to
modulate cellular signaling pathways, opens avenues for further investigation into its
therapeutic or toxicological effects. The provided data and experimental protocols serve as a
foundational guide for the effective and safe utilization of octanal in various scientific and
industrial contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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